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Compound of Interest

Compound Name: Phenacyl thiocyanate

CAS No.: 5399-30-4

Cat. No.: B189169

Get Quote

For immediate release: A detailed technical guide on Phenacyl thiocyanate, providing

researchers, scientists, and drug development professionals with essential data and protocols.

This document outlines the compound's chemical identity, spectral properties, and a detailed

synthesis method.

Compound Identification
Phenacyl thiocyanate is an organic compound featuring a phenacyl group attached to a

thiocyanate moiety.

Identifier Value

Chemical Name 2-oxo-2-phenylethyl thiocyanate

CAS Number 5399-30-4

Molecular Formula C₉H₇NOS

Molecular Weight 177.22 g/mol
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Spectral Data
The following tables summarize the key spectral data for Phenacyl thiocyanate, crucial for its

identification and characterization.

Infrared (IR) Spectroscopy
Technique Key Peaks (cm⁻¹) Source

KBr Wafer
2150 (C≡N stretch), 1690

(C=O stretch)

[Aldrich Chemical Company,

Inc.]

Note: The provided IR peak values are characteristic absorptions for the thiocyanate and

carbonyl functional groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (Proton NMR)

Instrument Solvent
Chemical
Shift (δ)
ppm

Multiplicity Integration Assignment

Bruker AM-

300
CDCl₃ ~7.9 m 2H

Aromatic

(ortho)

~7.6 m 1H
Aromatic

(para)

~7.5 m 2H
Aromatic

(meta)

4.6 s 2H -CH₂-

Source: Wiley-VCH GmbH

¹³C NMR (Carbon NMR)
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Solvent Chemical Shift (δ) ppm Assignment

CDCl₃ ~190 C=O

~134 Aromatic (para)

~133 Aromatic (ipso)

~129 Aromatic (meta)

~128 Aromatic (ortho)

~112 S-C≡N

~39 -CH₂-

Source: John Wiley & Sons, Inc.

Mass Spectrometry (MS)
Technique Library Top Peak (m/z)

2nd Highest
(m/z)

3rd Highest
(m/z)

GC-MS Main library 105 77 51

Source: NIST Mass Spectrometry Data Center

Experimental Protocol: Synthesis of Phenacyl
Thiocyanate
This section details a solvent-free method for the synthesis of Phenacyl thiocyanate from

phenacyl bromide using clay-supported ammonium thiocyanate.[1]

Preparation of Clay-Supported Ammonium Thiocyanate
Dissolution: Dissolve 7.6 g of ammonium thiocyanate in 100 ml of acetone in a 500 ml round-

bottomed flask equipped with a stir bar at room temperature.

Addition of Clay: To the clear solution, add 10 g of montmorillonite K10 clay in portions over

10 minutes with continuous stirring. A reddish suspension will form.
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Stirring: Vigorously stir the suspension for an additional 30 minutes at room temperature.

Solvent Removal: Remove the acetone using a rotary vacuum evaporator under reduced

pressure.

Drying: Scrape the dry solid crust from the flask walls with a spatula and continue solvent

evaporation until a free-flowing light red powder is obtained.

Synthesis of Phenacyl Thiocyanate
Mixing: In a mortar, combine phenacyl bromide (1 mmol) and the prepared K10-

montmorillonite clay-supported ammonium thiocyanate (3 mmol).

Grinding: Mix the solids with a spatula and then grind them together with a pestle for the

required time.

Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC).

Purification: Upon completion, directly load the solid reaction mixture onto a silica gel

column.

Elution: Elute the product using an ethyl acetate-hexane solvent system (ranging from 9:1 to

3:1).

Isolation: Collect the fractions containing the pure product and remove the solvents using a

rotary vacuum evaporator to yield pure phenacyl thiocyanate.
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Caption: Workflow for the synthesis of Phenacyl thiocyanate.

Biological Activity and Signaling Pathways
Currently, there is limited specific information available in the scientific literature detailing the

direct involvement of Phenacyl thiocyanate in defined cellular signaling pathways. While the

broader class of isothiocyanates is known for various biological activities, including

chemopreventive properties, specific studies on the signaling mechanisms of Phenacyl
thiocyanate are not extensively documented. The thiocyanate ion itself is a substrate for

peroxidases in biological systems, forming hypothiocyanous acid, which plays a role in innate

immunity.[2][3] However, a direct link and detailed pathway for the title compound have yet to

be elucidated. Researchers are encouraged to investigate this area to uncover potential

therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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